2,5-dimethyl-1H-pyrrole-3-carbonitrile
Overview
Description
2,5-Dimethyl-1H-pyrrole-3-carbonitrile is a member of pyrroles . It has a molecular formula of C7H8N2 .
Molecular Structure Analysis
The molecular structure of 2,5-Dimethyl-1H-pyrrole-3-carbonitrile is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
2,5-Dimethyl-1H-pyrrole-3-carbonitrile has a density of 1.1±0.1 g/cm3, a boiling point of 273.6±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . Its enthalpy of vaporization is 51.2±3.0 kJ/mol, and it has a flash point of 103.1±11.1 °C . The compound has a molar refractivity of 34.5±0.4 cm3 .Scientific Research Applications
Building Block for Pharmaceuticals
“2,5-dimethyl-1H-pyrrole-3-carbonitrile” is used as a building block in the synthesis of pharmaceuticals . Its unique structure and properties make it a valuable component in the development of new drugs.
Building Block for Pesticides
In addition to pharmaceuticals, this compound is also used as a building block for the synthesis of pesticides . It can contribute to the development of more effective and environmentally friendly pest control solutions.
Ligand in Chemical Reactions
This compound can act as a sterically hindered ligand in various chemical reactions . Ligands are substances that can donate an electron pair to a metal ion to form a complex. This property can be exploited in a variety of chemical processes.
Synthesis of Pyrrole Derivatives
“2,5-dimethyl-1H-pyrrole-3-carbonitrile” can be used in the synthesis of pyrrole derivatives . Pyrrole derivatives have a wide range of pharmacological actions and high therapeutic value .
Pre-column Labelling Reagent
This compound can be used as a pre-column labelling reagent for the determination of amino acids in dietary supplements . This application is particularly useful in the field of nutritional analysis.
Component of Polymers and Dyes
Pyrrole, a part of “2,5-dimethyl-1H-pyrrole-3-carbonitrile”, is a component of polymers and indigoid dyes . This makes the compound valuable in material science and industrial applications.
Catalyst in Polymerization Process
Pyrrole is well utilized as a catalyst for polymerization processes . This property can be exploited in the production of various types of polymers.
Solvent for Resin and Terpenes
Pyrrole can also act as a solvent for resin and terpenes . This makes it useful in various industrial processes, including the production of paints and varnishes.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2,5-dimethyl-1H-pyrrole-3-carbonitrile are currently unknown. This compound is a derivative of pyrrole, which is a basic structure in many biologically active compounds . .
Biochemical Pathways
Pyrrole derivatives are known to have diverse biological activities, suggesting that they may affect multiple pathways . .
Result of Action
Given the diverse biological activities of pyrrole derivatives, this compound could potentially have a wide range of effects . .
properties
IUPAC Name |
2,5-dimethyl-1H-pyrrole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2/c1-5-3-7(4-8)6(2)9-5/h3,9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZSMKTGDBPDVAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20447094 |
Source
|
| Record name | 2,5-dimethyl-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20447094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dimethyl-1H-pyrrole-3-carbonitrile | |
CAS RN |
26187-29-1 |
Source
|
| Record name | 2,5-dimethyl-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20447094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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